Cas no 1261835-97-5 (Ethyl 3-(5'-(difluoromethyl)-2'-methoxyphenyl)propionate)

• Product Name: Ethyl 3-(5'-(difluoromethyl)-2'-methoxyphenyl)propionate
• CAS No: 1261835-97-5
• MF: C₁₃H₁₆F₂O₃
• MW: 258.261151313782
• CID: 4985589
• Update Time: 2025-05-24

Ethyl 3-(5'-(difluoromethyl)-2'-methoxyphenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(5'-(difluoromethyl)-2'-methoxyphenyl)propionate

• Inchi： 1S/C13H16F2O3/c1-3-18-12(16)7-5-9-8-10(13(14)15)4-6-11(9)17-2/h4,6,8,13H,3,5,7H2,1-2H3
• InChI Key： CXQDJSSOVXPVMG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)CCC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 259
• XLogP3: 3
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 3-(5'-(difluoromethyl)-2'-methoxyphenyl)propionate

Ethyl 3-(5'-(difluoromethyl)-2'-methoxyphenyl)propionate (CAS No. 1261835-97-5): A Comprehensive Overview

Ethyl 3-(5'-(difluoromethyl-2'-methoxyphenyl)propionate) is a sophisticated organic compound characterized by its intricate molecular structure, which includes both difluoromethyl and methoxyphenyl substituents. This compound, identified by its CAS number CAS No. 1261835-97-5, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and synthetic organic chemistry.

The molecular formula of Ethyl 3-(5'-(difluoromethyl-2'-methoxyphenyl)propionate) is C₁₄H₁₃F₂O₃, reflecting its composition of carbon, hydrogen, fluorine, and oxygen atoms. The presence of the difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it a valuable intermediate in the synthesis of biologically active molecules. Additionally, the methoxyphenyl moiety contributes to its aromaticity and potential interaction with biological targets.

In recent years, Ethyl 3-(5'-(difluoromethyl-2'-methoxyphenyl)propionate) has been explored in various research contexts, particularly in the development of novel therapeutic agents. Its structural features make it a promising candidate for further investigation in medicinal chemistry. The compound's ability to undergo selective modifications allows chemists to tailor its properties for specific applications, such as the synthesis of kinase inhibitors or other enzyme-targeted drugs.

The pharmaceutical industry has shown considerable interest in compounds containing the difluoromethyl group due to its ability to improve pharmacokinetic profiles. For instance, drugs like osimertinib and baloxavir marboxil incorporate this moiety to enhance their efficacy and duration of action. Ethyl 3-(5'-(difluoromethyl-2'-methoxyphenyl)propionate) aligns with this trend by offering a versatile scaffold for drug discovery.

Synthetic methodologies for Ethyl 3-(5'-(difluoromethyl-2'-methoxyphenyl)propionate) have been optimized to ensure high yields and purity. Common synthetic routes involve condensation reactions between appropriate carboxylic acids and esters, often catalyzed by acid or base conditions. The introduction of the difluoromethyl group can be achieved through halogenation reactions or metal-catalyzed cross-coupling processes, depending on the desired synthetic strategy.

The role of computational chemistry in the study of Ethyl 3-(5'-(difluoromethyl-2'-methoxyphenyl)propionate) cannot be overstated. Molecular modeling techniques have enabled researchers to predict the compound's behavior in biological systems, including its binding affinity to target proteins and potential side effects. These insights are crucial for guiding the design of next-generation drugs that are both effective and safe.

In conclusion, Ethyl 3-(5'-(-2'-)propionate) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new possibilities for this compound, its importance in drug development is likely to grow even further.